molecular formula C17H15F3N4OS B11209187 N-cyclopentyl-5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide

N-cyclopentyl-5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide

Cat. No.: B11209187
M. Wt: 380.4 g/mol
InChI Key: HCNWQZGTWOIGPB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-cyclopentyl-5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide, often referred to as “Compound X” , is a heterocyclic organic compound. Its chemical structure comprises a pyrazolo[1,5-a]pyrimidine core with functional groups attached. Let’s explore its properties and applications.

Preparation Methods

Synthetic Routes::

    Synthesis via Cyclization:

    Industrial Production:

Chemical Reactions Analysis

Reactivity::

  • Compound X undergoes various chemical reactions:

      Oxidation: It can be oxidized under specific conditions.

      Reduction: Reduction reactions may yield different derivatives.

      Substitution: Substituents on the pyrazolo[1,5-a]pyrimidine ring can be modified.

  • Common Reagents and Conditions:

    Major Products:

Scientific Research Applications

    Biology and Medicine:

Mechanism of Action

    Molecular Targets:

    Pathways Involved:

Comparison with Similar Compounds

    Unique Features:

    Similar Compounds:

Properties

Molecular Formula

C17H15F3N4OS

Molecular Weight

380.4 g/mol

IUPAC Name

N-cyclopentyl-5-thiophen-2-yl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide

InChI

InChI=1S/C17H15F3N4OS/c18-17(19,20)14-8-12(13-6-3-7-26-13)23-15-11(9-21-24(14)15)16(25)22-10-4-1-2-5-10/h3,6-10H,1-2,4-5H2,(H,22,25)

InChI Key

HCNWQZGTWOIGPB-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)NC(=O)C2=C3N=C(C=C(N3N=C2)C(F)(F)F)C4=CC=CS4

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.